Cas no 1251671-99-4 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide)

• Product Name: N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide
• CAS No: 1251671-99-4
• MF: C₂₂H₂₂N₂O₆S₂
• MW: 474.549883365631
• CID: 5397411
• Update Time: 2025-05-23

N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-3-[(4-ethoxyphenyl)-methylsulfamoyl]thiophene-2-carboxamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

• Inchi： 1S/C22H22N2O6S2/c1-3-28-17-7-5-16(6-8-17)24(2)32(26,27)20-10-11-31-21(20)22(25)23-13-15-4-9-18-19(12-15)30-14-29-18/h4-12H,3,13-14H2,1-2H3,(H,23,25)
• InChI Key： DYONMYXDKYQKGL-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C3OCOC3=C2)=O)SC=CC=1S(N(C1=CC=C(OCC)C=C1)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

Comprehensive Analysis of N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1251671-99-4)

N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1251671-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name in research circles, combines a benzodioxole moiety with a thiophene-carboxamide backbone, making it a subject of interest for drug discovery and development. Its molecular formula and intricate architecture suggest potential interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

The benzodioxole component of this compound is a well-known pharmacophore, frequently found in molecules with bioactive properties. Coupled with the sulfamoyl and ethoxy functional groups, this molecule exhibits a balanced lipophilicity and electronic distribution, which are critical for its pharmacokinetic profile. Researchers have explored its potential in addressing conditions related to inflammation and metabolic disorders, aligning with current trends in precision medicine and targeted therapy. The compound's CAS No. 1251671-99-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

In the context of modern drug development, N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide stands out due to its modular design, which allows for structural optimization. This adaptability is particularly relevant in the era of AI-driven drug discovery, where computational models predict compound efficacy and safety. The thiophene ring, a common feature in many FDA-approved drugs, enhances the molecule's stability and binding affinity, making it a promising candidate for further investigation.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are meticulously optimized to achieve high yields and purity, which are essential for preclinical studies. The compound's solubility and stability under physiological conditions are also critical parameters being evaluated, as they directly impact its bioavailability and therapeutic potential.

Given the growing interest in sustainable chemistry, researchers are also exploring greener synthetic routes for CAS No. 1251671-99-4. This aligns with the broader industry shift toward reducing environmental footprints while maintaining efficiency. Additionally, the compound's potential applications in neuropharmacology and oncology are being investigated, reflecting the interdisciplinary nature of contemporary biomedical research.

In summary, N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide represents a fascinating intersection of chemistry and biology. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in the development of next-generation therapeutics. As scientific advancements continue to unfold, this compound may well emerge as a key player in addressing unmet medical needs.